(3Z,5E,7R,8S,9S,11E,13E,15S,16R)-16-[(1S,2R,3S)-3-[(2R,4R,5S,6R)-4-[(6-deoxy-2-O-methyl-alpha-L-mannopyranosyl)oxy]tetrahydro-2-hydroxy-5-methyl-6-(1-methylethyl)-2H-pyran-2-yl]-2-hydroxy-1-methylbutyl]-8-hydroxy-3,15-dimethoxy-5,7,9,11-tetramethyl-oxacyclohexadeca-3,5,11,13-tetraen-2-one

• IUPAC Name: (3E,5Z,7R,8S,9S,11Z,13Z,15S,16R)-16-[(2S,3R,4S)-4-[(2R,4R,5S,6R)-4-[(2R,3R,4R,5R,6S)-4,5-dihydroxy-3-methoxy-6-methyloxan-2-yl]oxy-2-hydroxy-5-methyl-6-propan-2-yloxan-2-yl]-3-hydroxypentan-2-yl]-8-hydroxy-3,15-dimethoxy-5,7,9,11-tetramethyl-1-oxacyclohexadeca-3,5,11,13-tetraen-2-one
• InChI: InChI=1S/C42H70O13/c1-21(2)37-26(7)32(53-41-39(51-13)36(46)35(45)29(10)52-41)20-42(48,55-37)28(9)34(44)27(8)38-30(49-11)16-14-15-22(3)17-24(5)33(43)25(6)18-23(4)19-31(50-12)40(47)54-38/h14-16,18-19,21,24-30,32-39,41,43-46,48H,17,20H2,1-13H3/b16-14-,22-15-,23-18-,31-19+/t24-,25+,26-,27-,28-,29-,30-,32+,33-,34+,35-,36+,37+,38+,39+,41-,42+/m0/s1
• InChI Key: KFLYTTUTONVURR-HFJCOUPESA-N
• Canonical SMILES: CC1CC(=CC=CC(C(OC(=O)C(=CC(=CC(C1O)C)C)OC)C(C)C(C(C)C2(CC(C(C(O2)C(C)C)C)OC3C(C(C(C(O3)C)O)O)OC)O)O)OC)C
• Isomeric SMILES: C[C@H]1C/C(=C\C=C/[C@@H]([C@H](OC(=O)/C(=C\C(=C/[C@H]([C@H]1O)C)\C)/OC)[C@@H](C)[C@H]([C@H](C)[C@]2(C[C@H]([C@@H]([C@H](O2)C(C)C)C)O[C@H]3[C@@H]([C@@H]([C@H]([C@@H](O3)C)O)O)OC)O)O)OC)/C
• Molecular Formula: C42H70O13
• Molecular Weight: 783.0 g/mol

Description

This compound is a highly complex macrolide derivative characterized by a 16-membered oxacyclohexadeca tetraene ring system. Key structural features include:

• Stereochemistry: Multiple stereocenters (R/S configurations at positions 7, 8, 9, 15, 16) ensure precise three-dimensional folding critical for bioactivity.
• Substituents: A 6-deoxy-2-O-methyl-α-L-mannopyranosyl sugar moiety attached via an ether linkage, hydroxyl and methoxy groups at positions 8, 3, and 15, and a branched alkyl chain (1-methylethyl group) .
• Functional groups: The oxacyclohexadeca backbone includes conjugated double bonds (3Z,5E,11E,13E) and a lactone (2-one) group, which are hallmarks of polyketide-derived macrolides.

Biological Activity

The compound is known as Bafilomycin A1 , a macrolide antibiotic that has garnered attention for its significant biological activities. This article explores its mechanisms of action, biological effects, and potential therapeutic applications.

Chemical Structure and Properties

Bafilomycin A1 has a complex structure characterized by multiple hydroxyl groups and a unique oxacyclohexadecane framework. Its molecular formula is $C_{35}H_{58}O_9$ with a molecular weight of approximately 622.8 g/mol.

Bafilomycin A1 primarily acts as an inhibitor of the vacuolar-type H$^+$-ATPase (V-ATPase), which is crucial for acidifying intracellular compartments such as endosomes and lysosomes. By inhibiting this enzyme, Bafilomycin A1 prevents the acidification necessary for the maturation and function of autophagic vacuoles . This inhibition leads to:

• Disruption of Autophagic Flux : Bafilomycin A1 blocks the fusion of autophagosomes with lysosomes, resulting in the accumulation of autophagic substrates .
• Impact on Viral Infections : The compound has been shown to inhibit the entry of certain viruses (e.g., Zika virus) by preventing the acidification required for viral fusion and entry into host cells .

1. Antimicrobial Activity

Bafilomycin A1 exhibits broad-spectrum antimicrobial properties against various pathogens. Its mechanism involves disrupting proton gradients essential for microbial metabolism.

2. Anti-inflammatory Effects

Research indicates that Bafilomycin A1 can modulate inflammatory responses by affecting macrophage activation and survival. It plays a role in regulating innate immune signaling pathways and exhibits anti-inflammatory properties by controlling autophagy .

3. Potential in Cancer Therapy

The compound's ability to inhibit autophagy has implications in cancer treatment. By blocking autophagic degradation of damaged proteins and organelles, it may enhance the effectiveness of certain chemotherapeutic agents .

Case Studies and Research Findings

Study	Findings
Study on Autophagy	Bafilomycin A1 was shown to significantly inhibit autophagic flux in macrophages, leading to enhanced inflammatory responses (PMC11311604) .
Zika Virus Research	The compound inhibited Zika virus entry by preventing endosomal acidification necessary for viral fusion (PMC6500006) .
Cancer Cell Studies	Inhibition of V-ATPase by Bafilomycin A1 increased sensitivity of cancer cells to chemotherapy by preventing autophagic degradation (ResearchGate) .

Scientific Research Applications

Antimicrobial Activity

Bafilomycin A1 exhibits potent antimicrobial properties. It is known to inhibit the vacuolar-type H+-ATPase (V-ATPase), which is critical for maintaining pH and ion homeostasis in various microorganisms. This inhibition leads to disruption of cellular functions and can result in cell death. Research indicates that bafilomycin A1 has applications in treating infections caused by resistant bacterial strains and may serve as a template for developing new antibiotics .

Autophagy Modulation

Bafilomycin A1 is extensively used in research to study autophagy. It blocks autophagic flux by inhibiting V-ATPase activity. This property makes it a valuable tool for investigating the mechanisms of autophagy and its implications in diseases such as cancer and neurodegenerative disorders . Studies have shown that manipulating autophagy pathways can influence disease progression and treatment responses .

Cancer Research

In cancer research, bafilomycin A1 has been utilized to explore the role of autophagy in tumor biology. By inhibiting autophagy with this compound, researchers can assess how cancer cells adapt to stress and therapeutic interventions. The modulation of autophagy pathways can potentially enhance the efficacy of chemotherapeutic agents .

Neurobiology

This compound has also been studied for its effects on neuronal cells. Bafilomycin A1's ability to inhibit autophagy has implications for neurodegenerative diseases where protein aggregation occurs. Research indicates that by blocking autophagic degradation pathways in neuronal cells, scientists can better understand the accumulation of toxic proteins associated with conditions like Alzheimer's disease .

Development of Therapeutics

The structural complexity of (3Z,5E,7R,...)-8-hydroxy... suggests potential for synthetic modifications to enhance its therapeutic profile or reduce toxicity. Ongoing research aims at developing derivatives that retain antimicrobial properties while minimizing side effects . This could lead to novel treatments that target specific pathogens or disease mechanisms.

Data Tables and Case Studies

Application Area	Mechanism	Key Findings	References
Antimicrobial Activity	Inhibition of V-ATPase	Effective against resistant strains
Autophagy Modulation	Blocks autophagic flux	Impacts cancer treatment efficacy
Cancer Research	Autophagy inhibition	Enhances chemotherapy response
Neurobiology	Impacts protein aggregation	Relevant to neurodegenerative diseases
Therapeutic Development	Synthetic modifications	Potential for improved efficacy

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Functional Group Comparisons

Compound Name / Class	Key Structural Features	Functional Groups	Molecular Weight (g/mol)	Source / Application
Target Compound	16-membered oxacyclohexadeca tetraene, sugar moiety, methoxy groups	Lactone, hydroxyl, methoxy, glycosidic linkage	~900 (estimated)	Antimicrobial research (inferred)
(4R,5S,6S,7R,9R,11E,13E,15S,16R)-...	16-membered macrolide with iodine substituent, piperidine group	Lactone, hydroxyl, dimethylamino, iodomethyl	776.78	Antibiotic derivatives (patented)
Amygdalin (CID: 656516)	Cyanogenic glycoside with β-glucosidic linkage	Nitrile, hydroxyl, glycosidic linkage	457.43	Natural product (cyanogenic glycoside)
β-Sitosterol (CID: 222284)	Phytosterol with tetracyclic ring system	Hydroxyl, alkyl chain	414.71	Cholesterol-lowering agent
Compound 17 (Molecules, 2013)	Fluorinated triazole-linked nucleoside analog	Triazole, fluorocarbon chain, nucleoside	1137.92	Antiviral research

Key Comparative Insights:

Macrolide Core vs. Glycosides: The target compound shares a macrolide backbone with (4R,5S,6S,7R,9R,11E,13E,15S,16R)-... , but differs in substituents (iodine vs. sugar moiety). This substitution impacts solubility and target binding; iodine enhances hydrophobicity, while the mannopyranosyl group may improve solubility and receptor specificity . In contrast, glycosides like amygdalin prioritize β-linkages for enzymatic cleavage, whereas the target’s α-L-mannopyranosyl group resists common glycosidases .

Functional Group Complexity :

• The target’s lactone and methoxy groups are analogous to β-sitosterol ’s hydroxyl and alkyl chains, but the macrolide’s conjugated double bonds enable π-π interactions absent in sterols .
• Fluorinated compounds like Compound 17 exhibit enhanced metabolic stability due to C-F bonds, whereas the target relies on steric hindrance from methyl and methoxy groups for stability.

Stereochemical Precision :

• The target compound’s stereochemical complexity exceeds that of Compound 21ae (triazole-pyrazole hybrid) , which lacks chiral centers. This precision is critical for binding to bacterial ribosomes or eukaryotic enzymes .

Table 2: Analytical Characterization Methods

Compound	Purity Analysis	Structural Elucidation Techniques	Key Challenges
Target Compound	High-field $^{1}\text{H}$/$^{13}\text{C}$ NMR, HRMS	X-ray crystallography (if crystalline), 2D NMR	Overlapping signals due to multiple CH$_3$ groups
(4R,5S,6S,7R,9R,11E...)	Elemental analysis (±0.4%), $^{1}\text{H}$ NMR	Single-crystal X-ray diffraction	Iodine substituent complicates MS analysis
Compound 17	$^{19}\text{F}$ NMR, HPLC-UV	ESI-MS, COSY/TOCSY NMR	Fluorocarbon chain aggregation in solution

Research Findings and Implications

• The sugar moiety in the target may enhance cell membrane penetration .
• Synthetic Challenges : The compound’s stereocenters demand asymmetric synthesis strategies, such as chiral auxiliaries or enzymatic catalysis, as seen in Compound 9 (triazenylpyrazole hybrids) .
• Stability : Methoxy groups and the 6-deoxy sugar improve oxidative stability compared to hydroxyl-rich analogs like hesperidin .

Q & A

Q. Table 1. Key Analytical Techniques for Structural Elucidation

Technique	Application	Example Parameters	Reference
2D NOESY	Stereochemical assignments	500 MHz, mixing time 800 ms
X-ray Crystallo	Absolute configuration	Cu Kα radiation, 100 K
HRMS	Molecular formula verification	ESI+, resolution 70,000

Q. Table 2. DoE Variables for Macrocyclization Optimization

Factor	Range Tested	Optimal Value	Impact on Yield
Catalyst Loading	5–20 mol%	12 mol%	++
Temperature	40–80°C	65°C	+
Reaction Time	6–24 h	18 h	+++